2-((1-(4-chlorophenyl)-6-((1-phenylethyl)amino)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)ethanol

• IUPAC Name: 2-[[1-(4-chlorophenyl)-6-(1-phenylethylamino)pyrazolo[3,4-d]pyrimidin-4-yl]amino]ethanol
• InChI: InChI=1S/C21H21ClN6O/c1-14(15-5-3-2-4-6-15)25-21-26-19(23-11-12-29)18-13-24-28(20(18)27-21)17-9-7-16(22)8-10-17/h2-10,13-14,29H,11-12H2,1H3,(H2,23,25,26,27)
• InChI Key: INKZUZHOTHWHQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC2=NC(=C3C=NN(C3=N2)C4=CC=C(C=C4)Cl)NCCO
• Molecular Formula: C21H21ClN6O
• Molecular Weight: 408.9 g/mol

Description

The compound “2-((1-(4-chlorophenyl)-6-((1-phenylethyl)amino)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)ethanol” is a complex organic molecule. Unfortunately, there isn’t much specific information available about this compound.

Synthesis Analysis

The synthesis of similar compounds, such as pyrimidin-4-yl substituted α-amino acids, has been reported. A versatile approach from alkynyl ketones has been used. The reaction of amidines with α-amino acid alkynyl ketones is shown to be a versatile route to pyrimidin-4-yl substituted α-amino acids.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a pyrazolo[3,4-d]pyrimidin-4-yl group, a phenylethylamino group, and a 4-chlorophenyl group.

Scientific Research Applications

Cancer Research and Targeted Therapies

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These applications highlight the versatility of 2-((1-(4-chlorophenyl)-6-((1-phenylethyl)amino)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)ethanol in scientific research.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information.

Safety and Hazards

The safety and hazards associated with this compound are not known from the available information.

Future Directions

The future directions for research on this compound are not clear from the available information.